Cas no 1249830-74-7 ([1-(pyrimidin-4-yl)piperidin-2-yl]methanol)

• Product Name: [1-(pyrimidin-4-yl)piperidin-2-yl]methanol
• CAS No: 1249830-74-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 4581370
• PubChem ID: 61254152
• Update Time: 2025-05-26

[1-(pyrimidin-4-yl)piperidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(pyrimidin-4-yl)piperidin-2-yl]methanol

• Inchi： 1S/C10H15N3O/c14-7-9-3-1-2-6-13(9)10-4-5-11-8-12-10/h4-5,8-9,14H,1-3,6-7H2
• InChI Key： HCWSUOBUBDJNDX-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CN=2)CCCCC1CO

Additional information on [1-(pyrimidin-4-yl)piperidin-2-yl]methanol

Comprehensive Overview of [1-(pyrimidin-4-yl)piperidin-2-yl]methanol (CAS No. 1249830-74-7)

[1-(pyrimidin-4-yl)piperidin-2-yl]methanol, with the CAS number 1249830-74-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrimidine and piperidine moieties, is a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The structural features of [1-(pyrimidin-4-yl)piperidin-2-yl]methanol make it a valuable building block for designing kinase inhibitors and other small-molecule therapeutics. Its pyrimidine ring is a common pharmacophore in many FDA-approved drugs, while the piperidine scaffold enhances bioavailability and target binding affinity. These attributes align with current trends in precision medicine and personalized therapeutics, which dominate modern pharmaceutical discussions.

In recent years, the demand for high-purity intermediates like CAS 1249830-74-7 has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Laboratories and manufacturers prioritize compounds with well-defined synthetic pathways and scalability, making [1-(pyrimidin-4-yl)piperidin-2-yl]methanol a subject of optimization studies. Questions such as "How to improve the yield of pyrimidine derivatives?" or "What are the latest catalytic methods for piperidine functionalization?" frequently appear in academic and industrial forums.

From a synthetic chemistry perspective, the compound's methanol group offers a handle for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Researchers often explore modifications to enhance drug-likeness or target selectivity, addressing challenges like off-target effects and metabolic stability.

Environmental and green chemistry considerations also play a role in the discourse around CAS 1249830-74-7. Sustainable synthesis methods, such as catalytic hydrogenation or biocatalysis, are increasingly applied to reduce waste and energy consumption. These approaches resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of pharmaceutical manufacturing.

In summary, [1-(pyrimidin-4-yl)piperidin-2-yl]methanol (CAS No. 1249830-74-7) represents a critical intersection of chemical innovation and therapeutic potential. Its relevance to drug discovery, sustainable synthesis, and molecular design ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound will likely remain a focal point for addressing unmet medical needs and advancing cutting-edge technologies.